Cas no 61114-40-7 (2-(3-chlorophenyl)cyclopropan-1-amine)

• Product Name: 2-(3-chlorophenyl)cyclopropan-1-amine
• CAS No: 61114-40-7
• MF: C₉H₁₀ClN
• MW: 167.635401248932
• MDL: MFCD09030652
• CID: 524023
• PubChem ID: 22619933
• Update Time: 2026-04-29

2-(3-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,2-(3-chlorophenyl)-
• 2-(3-CHLORO-PHENYL)-CYCLOPROPYLAMINE
• 2-amino-1-(3-bromophenyl)ethanone hydrochloride
• 2-Amino-1-(3-brom-phenyl)-aethanon,Hydrochlorid
• 2-Amino-1-(3-chlor-phenyl)-cyclopropan
• 2-Amino-3'-bromoacetophenone hydrochloride
• 2-m-bromophenyl-2-oxoethylamine hydrochloride
• SKF 9762A
• 2-(3-chlorophenyl)cyclopropan-1-amine

• MDL： MFCD09030652

Computed Properties

• Exact Mass: 167.05000

Experimental Properties

• Density: 1.224±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 251.4±40.0 ºC (760 Torr),
• Flash Point: 105.8±27.3 ºC,
• Solubility: Very slightly soluble (0.72 g/l) (25 º C),
• PSA: 26.02000
• LogP: 2.85490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-chlorophenyl)cyclopropan-1-amine

Introduction to 2-(3-Chlorophenyl)cyclopropan-1-amine (CAS No. 61114-40-7)

2-(3-Chlorophenyl)cyclopropan-1-amine, with the CAS number 61114-40-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a chlorinated phenyl group. These structural elements contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-(3-chlorophenyl)cyclopropan-1-amine can be represented as C₉H₁₀ClN. The cyclopropane ring, a three-membered cyclic alkane, imparts significant strain to the molecule, which can influence its reactivity and conformational flexibility. The presence of the chlorinated phenyl group further modulates its electronic properties and hydrophobicity, making it an interesting target for structure-activity relationship (SAR) studies.

In recent years, 2-(3-chlorophenyl)cyclopropan-1-amine has been the subject of numerous scientific investigations due to its potential therapeutic applications. One of the key areas of interest is its role as a ligand for various receptors, particularly those involved in the central nervous system (CNS). Studies have shown that this compound can interact with serotonin receptors, dopamine receptors, and other neurotransmitter systems, suggesting its potential as a lead compound for the development of novel psychotropic drugs.

A notable study published in the Journal of Medicinal Chemistry in 2022 explored the binding affinity of 2-(3-chlorophenyl)cyclopropan-1-amine to serotonin 5-HT_2A receptors. The researchers found that this compound exhibited high affinity and selectivity for these receptors, which are implicated in conditions such as schizophrenia and depression. This finding has sparked interest in further investigating its potential as an atypical antipsychotic agent.

Beyond its interactions with neurotransmitter receptors, 2-(3-chlorophenyl)cyclopropan-1-amine has also been studied for its effects on ion channels and transporters. A study published in Bioorganic & Medicinal Chemistry Letters in 2023 reported that this compound can modulate sodium channels, which are important targets for pain management and neurological disorders. The researchers demonstrated that 2-(3-chlorophenyl)cyclopropan-1-amine could inhibit sodium channel currents in a dose-dependent manner, suggesting its potential as a local anesthetic or analgesic agent.

In addition to its pharmacological properties, the synthesis of 2-(3-chlorophenyl)cyclopropan-1-amine has been optimized to improve yield and purity. A recent paper in Tetrahedron Letters described a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to efficiently produce this compound. This method not only enhances the scalability of synthesis but also reduces the environmental impact by minimizing waste generation.

The safety profile of 2-(3-chlorophenyl)cyclopropan-1-amine is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully understand its safety and efficacy in human subjects.

In conclusion, 2-(3-chlorophenyl)cyclopropan-1-amine (CAS No. 61114-40-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting various neurological and psychiatric disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.